Cas no 191328-21-9 (4-(2-chlorophenyl)piperidine-4-carbonitrile)

• Product Name: 4-(2-chlorophenyl)piperidine-4-carbonitrile
• CAS No: 191328-21-9
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• MDL: MFCD18074290
• CID: 1384910
• PubChem ID: 15407925
• Update Time: 2025-09-26

4-(2-chlorophenyl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenyl)piperidine-4-carbonitrile
• CTK0A2190
• SureCN7963694
• 4-(2-chlorophenyl)-4-cyano-piperidine
• AGN-PC-00P5EO
• L016679
• 4-Piperidinecarbonitrile, 4-(2-chlorophenyl)-
• 4-(2-chlorophenyl)-4-cyanopiperidine
• 4-(2-chlorophenyl)-4-Piperidinecarbonitrile
• SCHEMBL7963694
• 191328-21-9
• DA-08760
• DTXSID50572500
• SEWOIAWELLOTCE-UHFFFAOYSA-N
• AKOS015156746

• MDL： MFCD18074290
• Inchi： 1S/C12H13ClN2/c13-11-4-2-1-3-10(11)12(9-14)5-7-15-8-6-12/h1-4,15H,5-8H2
• InChI Key： SEWOIAWELLOTCE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C#N)CCNCC1

Computed Properties

• Exact Mass: 220.07689
• Monoisotopic Mass: 220.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines